Dicyclohexylmethanamine hydrochloride
Overview
Description
Dicyclohexylmethanamine hydrochloride is a chemical compound with the CAS number 878767-51-2 . It has a molecular weight of 231.81 . It is a hydrochloride salt of Dicyclohexylmethanamine . It has been studied for potential anesthetic properties and for its potential for improving protein processing .
Molecular Structure Analysis
The InChI code for Dicyclohexylmethanamine hydrochloride is1S/C13H25N.ClH/c14-13 (11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h11-13H,1-10,14H2;1H . This indicates the molecular structure of the compound. The compound contains a total of 40 bonds, including 15 non-H bonds, 2 rotatable bonds, 2 six-membered rings, and 1 primary amine . Physical And Chemical Properties Analysis
Dicyclohexylmethanamine hydrochloride is a powder with a melting point of 215-220 degrees Celsius .Scientific Research Applications
Pharmaceutical Excipient
Dicyclohexylmethanamine hydrochloride: is recognized for its role as a pharmaceutical excipient. It can be used to enhance the properties of active pharmaceutical ingredients (APIs) by improving their stability, solubility, and absorption rates. This compound can form inclusion complexes with APIs, which can mask unpleasant tastes, making medications more palatable, especially for pediatric use .
Drug Delivery Systems
This compound’s ability to interact with other molecules makes it suitable for use in drug delivery systems. It can be used to transport drugs in a controlled manner, ensuring that they are released at the right time and place within the body, which is crucial for achieving the desired therapeutic effect .
Solubilizer and Absorption Promoter
In the field of pharmacology, Dicyclohexylmethanamine hydrochloride serves as a solubilizer and absorption promoter. It can increase the solubility of drugs that are poorly soluble in water, thereby enhancing their bioavailability and ensuring that they are absorbed more efficiently by the body .
Stability Agent
The stability of pharmaceuticals is a significant concern during storage and transportDicyclohexylmethanamine hydrochloride can act as a stabilizing agent, protecting drugs from degradation caused by environmental factors such as light, heat, and moisture .
Analytical Chemistry
In analytical chemistry, this compound can be used as a reagent or a catalyst in various chemical reactions. Its properties may be exploited in the development of new analytical methods for the detection and quantification of chemical substances .
Research and Development
Dicyclohexylmethanamine hydrochloride: is also valuable in research and development. Scientists can use it to synthesize new compounds or to study reaction mechanisms. Its chemical properties can provide insights into molecular interactions and the design of new drugs or materials .
Safety and Hazards
The safety information for Dicyclohexylmethanamine hydrochloride indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
It’s worth noting that dicyclomine, a compound with a similar structure, acts as an antagonist on muscarinic m1, m3, and m2 receptors . It also acts as a non-competitive inhibitor of histamine and bradykinin . These receptors and molecules play crucial roles in various physiological processes, including smooth muscle contraction and inflammatory responses .
Mode of Action
For instance, Dicyclomine achieves its action partially through direct antimuscarinic activity on the M1, M3, and M2 receptors and partially through antagonism of bradykinin and histamine . This results in a direct action on the smooth muscle, leading to decreased strength of contractions seen in spasms of the ileum .
Biochemical Pathways
It’s plausible that, like dicyclomine, it may influence pathways involving muscarinic receptors, histamine, and bradykinin . These pathways play significant roles in various physiological processes, including smooth muscle contraction, inflammation, and pain sensation .
Result of Action
Based on the action of similar compounds, it may lead to relaxation of smooth muscles and reduction in spasms
properties
IUPAC Name |
dicyclohexylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25N.ClH/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h11-13H,1-10,14H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIPGXMRDHPCLBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(C2CCCCC2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.80 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dicyclohexylmethanamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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